Cas no 2172288-26-3 (2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}cyclobutyl)acetic acid)

• Product Name: 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}cyclobutyl)acetic acid
• CAS No: 2172288-26-3
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5836825
• PubChem ID: 165545594
• Update Time: 2025-05-24

2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}cyclobutyl)acetic acid
• 2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}cyclobutyl)acetic acid
• EN300-1516840
• 2172288-26-3

• Inchi： 1S/C27H32N2O5/c1-17(2)22(25(32)29-27(12-7-13-27)14-24(30)31)15-28-26(33)34-16-23-20-10-5-3-8-18(20)19-9-4-6-11-21(19)23/h3-6,8-11,17,22-23H,7,12-16H2,1-2H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： QYQFYNPMANPEPD-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(C)C)NC1(CC(=O)O)CCC1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}cyclobutyl)acetic acid

CAS No 2172288-26-3: 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}cyclobutyl)acetic acid

The compound with CAS No 2172288-26-3, named as 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}cyclobutyl)acetic acid, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug development. This compound has garnered attention due to its unique structure and promising applications in peptide synthesis and targeted drug delivery systems.

The molecular structure of this compound is characterized by a cyclobutane ring, which is a four-membered saturated hydrocarbon ring, known for its strain energy and reactivity. Attached to this cyclobutane ring is an acetic acid group, which contributes to the molecule's acidity and potential for forming esters or amides. The key feature of this compound is the presence of a fluorenylmethoxycarbonyl (Fmoc) group, a well-known protecting group in peptide synthesis.

The Fmoc group plays a crucial role in the synthesis of peptides by protecting the amino terminus during the stepwise assembly of peptide chains. This protection ensures that only the desired amino acid is incorporated at each step, preventing unwanted side reactions and ensuring high fidelity in peptide construction. The presence of the Fmoc group in this compound suggests its utility as an intermediate in peptide synthesis or as a building block for more complex molecules.

Recent advancements in chemical synthesis have enabled the efficient construction of such complex molecules with high precision. Researchers have developed novel strategies for incorporating strained rings, such as cyclobutane, into organic molecules to enhance their bioactivity and stability. The cyclobutane moiety in this compound may contribute to its unique pharmacokinetic properties, making it an attractive candidate for drug development.

In addition to its role in peptide synthesis, this compound has potential applications in targeted drug delivery systems. The combination of an Fmoc group and a cyclobutane ring may allow for the design of prodrugs that are stable in circulation but can be activated at specific sites within the body through enzymatic cleavage or other mechanisms. This approach could enhance drug efficacy while minimizing side effects.

The synthesis of this compound involves multiple steps, including the preparation of intermediates with precise stereochemistry and functional group compatibility. Modern synthetic techniques, such as catalytic asymmetric synthesis and click chemistry, have been instrumental in achieving these goals efficiently and sustainably.

Recent studies have highlighted the importance of strained rings like cyclobutane in medicinal chemistry due to their ability to modulate molecular recognition and binding affinity. For instance, cyclobutane-containing compounds have shown promise as inhibitors of protein-protein interactions, which are often challenging targets for drug development.

In conclusion, CAS No 2172288-26-3 represents a cutting-edge molecule with significant potential in peptide synthesis and drug development. Its unique structure combines functional groups that are both versatile and reactive, making it a valuable tool for researchers in the field of organic chemistry and medicinal chemistry.